Cas no 2121513-31-1 (5-Chloro-2-isoproxypyridine-4-boronic acid pinacol ester)

• Product Name: 5-Chloro-2-isoproxypyridine-4-boronic acid pinacol ester
• CAS No: 2121513-31-1
• MF: C₁₄H₂₁BClNO₃
• MW: 297.585443258286
• MDL: MFCD30834065
• CID: 5079177
• Update Time: 2026-03-01

5-Chloro-2-isoproxypyridine-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-isoproxypyridine-4-boronic acid pinacol ester
• 5-chloro-2-isopropoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• Pyridine, 5-chloro-2-(1-methylethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• MDL： MFCD30834065
• Inchi： 1S/C14H21BClNO3/c1-9(2)18-12-7-10(11(16)8-17-12)15-19-13(3,4)14(5,6)20-15/h7-9H,1-6H3
• InChI Key： CIXQCBUWDWASOG-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1B1OC(C)(C)C(C)(C)O1)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Topological Polar Surface Area: 40.6

Additional information on 5-Chloro-2-isoproxypyridine-4-boronic acid pinacol ester

5-Chloro-2-isoproxypyridine-4-boronic acid pinacol ester (CAS 2121513-31-1): A Comprehensive Guide

5-Chloro-2-isoproxypyridine-4-boronic acid pinacol ester (CAS 2121513-31-1) is a specialized boronic acid derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic boronic esters, which are widely used in Suzuki-Miyaura cross-coupling reactions – a cornerstone of modern organic synthesis. The pinacol ester group enhances the stability of the boronic acid moiety, making it particularly valuable for complex synthetic applications.

The molecular structure of 5-Chloro-2-isoproxypyridine-4-boronic acid pinacol ester features a pyridine ring substituted with a chlorine atom at the 5-position and an isopropoxy group at the 2-position. The 4-position bears the boronic acid pinacol ester functional group, which is crucial for its reactivity in palladium-catalyzed coupling reactions. This specific arrangement of substituents makes the compound particularly useful for constructing more complex molecular architectures in drug discovery programs.

Recent trends in medicinal chemistry have shown growing interest in boronic acid-containing compounds, especially in the development of protease inhibitors and other therapeutic agents. The 5-Chloro-2-isoproxypyridine-4-boronic acid pinacol ester serves as an important building block for such applications, particularly in the synthesis of kinase inhibitors and antibacterial agents. Researchers are particularly interested in how modifications to the pyridine core can influence biological activity and pharmacokinetic properties.

From a synthetic chemistry perspective, the pinacol boronic ester group in this compound offers several advantages. It is more stable than the corresponding boronic acid, less prone to protodeboronation, and generally provides better yields in cross-coupling reactions. These characteristics make CAS 2121513-31-1 a preferred choice for many synthetic chemists working on complex molecule assembly, particularly in the pharmaceutical industry where reliable and reproducible reactions are essential.

The compound's applications extend beyond pharmaceuticals. In materials science, 5-Chloro-2-isoproxypyridine-4-boronic acid pinacol ester has been explored as a precursor for organic electronic materials and metal-organic frameworks (MOFs). The ability to incorporate this boronic ester into larger conjugated systems makes it valuable for developing new materials with tailored electronic properties. Researchers are investigating its potential in creating novel organic semiconductors and sensor materials.

Quality control of 5-Chloro-2-isoproxypyridine-4-boronic acid pinacol ester typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound should be stored under inert atmosphere at low temperatures to maintain stability. When handling this material, standard laboratory precautions should be observed, although it does not fall under any special regulatory categories that would restrict its use in research settings.

The market for boronic acid derivatives like CAS 2121513-31-1 has been growing steadily, driven by increasing demand from the pharmaceutical sector. Many contract research organizations and fine chemical suppliers now include this compound in their catalogs, reflecting its importance in modern synthetic chemistry. Current research focuses on developing more efficient synthetic routes to this and related pyridine boronic esters to meet the growing demand.

For researchers considering using 5-Chloro-2-isoproxypyridine-4-boronic acid pinacol ester in their work, several factors should be considered. The compound's reactivity can be influenced by the nature of the palladium catalyst used in coupling reactions, with newer generations of Pd catalysts often providing better results. Additionally, the choice of base and solvent system can significantly impact reaction outcomes, with many researchers reporting success using aqueous carbonate bases in dioxane/water mixtures.

Looking to the future, 5-Chloro-2-isoproxypyridine-4-boronic acid pinacol ester is likely to maintain its importance in chemical synthesis. Emerging applications in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs) suggest new avenues for utilization. The compound's versatility and reliability in cross-coupling chemistry ensure its continued relevance in both academic and industrial research settings.

For those searching for more technical information about CAS 2121513-31-1, common queries include its solubility characteristics (generally good in common organic solvents like THF and DCM), typical purity specifications (often ≥95% by HPLC), and storage recommendations (best kept at 2-8°C under nitrogen). The compound's molecular weight is 283.53 g/mol, and its exact mass is 283.1379, important details for mass spectrometric analysis.

In conclusion, 5-Chloro-2-isoproxypyridine-4-boronic acid pinacol ester represents an important tool in the synthetic chemist's arsenal. Its combination of stability and reactivity makes it particularly valuable for constructing complex molecular architectures. As research into boron-containing compounds continues to expand, this specific derivative is likely to find even broader applications across multiple scientific disciplines.